Cas no 1806537-31-4 (1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one)
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one
-
- Inchi: 1S/C11H13BrO/c1-8-3-4-10(7-12)11(5-8)6-9(2)13/h3-5H,6-7H2,1-2H3
- InChI Key: GBTSSJQCOFJDAX-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(C)=CC=1CC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 2.5
- Topological Polar Surface Area: 17.1
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010005440-250mg |
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one |
1806537-31-4 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010005440-500mg |
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one |
1806537-31-4 | 97% | 500mg |
815.00 USD | 2021-07-06 | |
| Alichem | A010005440-1g |
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one |
1806537-31-4 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one
Introduction to 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one (CAS No. 1806537-31-4)
1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one, identified by its Chemical Abstracts Service (CAS) number 1806537-31-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a unique structural arrangement of a bromomethyl group and a methyl-substituted phenyl ring, has garnered attention due to its versatile applications in the development of novel chemical entities.
The compound’s structure consists of a propan-2-one backbone, which is functionalized with a bromomethyl group at the 2-position of a 5-methylphenyl ring. This specific configuration makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules. The presence of both electrophilic and nucleophilic centers allows for diverse chemical transformations, making it a preferred building block in medicinal chemistry.
In recent years, the pharmaceutical industry has shown increasing interest in molecules with phenyl rings substituted at multiple positions. The 5-methylphenyl moiety, in particular, has been studied for its potential role in modulating biological pathways due to its ability to interact with various enzymes and receptors. The addition of a bromomethyl group further enhances its utility by providing a reactive site for further functionalization, such as cross-coupling reactions or nucleophilic substitutions.
One of the most compelling aspects of 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one is its application in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel scaffolds for drug discovery. For instance, studies have demonstrated its use in constructing derivatives with potential antimicrobial and anti-inflammatory properties. The bromomethyl group serves as a versatile handle for introducing additional functionalities, enabling the creation of libraries of compounds for high-throughput screening.
The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies have utilized 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one as a key intermediate in the production of active pharmaceutical ingredients (APIs). Its structural features allow for efficient synthesis routes that are scalable and cost-effective, making it an attractive choice for large-scale manufacturing processes.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce new substituents at the bromomethyl position, expanding the chemical space available for drug discovery. These methods have enabled the rapid assembly of complex molecules with high precision, reducing the time and resources required for development.
The role of 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one in medicinal chemistry is also underscored by its potential in modulating neurological pathways. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neurodegenerative diseases. The phenyl ring’s ability to interact with biological targets makes it a promising candidate for further investigation in this field.
In conclusion, 1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one (CAS No. 1806537-31-4) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.
1806537-31-4 (1-(2-(Bromomethyl)-5-methylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)